Cas no 478031-37-7 (4-Chloro-6-((methylthio)methyl)-2-(pyridin-4-yl)pyrimidine)

• Product Name: 4-Chloro-6-((methylthio)methyl)-2-(pyridin-4-yl)pyrimidine
• CAS No: 478031-37-7
• MF: C₁₁H₁₀ClN₃S
• MW: 251.735199451447
• CID: 6786004
• PubChem ID: 3787850
• Update Time: 2025-05-21

4-Chloro-6-((methylthio)methyl)-2-(pyridin-4-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• (6-Chloro-2-(4-pyridinyl)-4-pyrimidinyl)methyl methyl sulfide
• AKOS015992584
• 4-chloro-6-(methylthiomethyl)-2-(pyridin-4-yl)pyrimidine
• MFCD00794466
• 4-chloro-6-[(methylsulfanyl)methyl]-2-(pyridin-4-yl)pyrimidine
• 4-Chloro-6-((methylthio)methyl)-2-(pyridin-4-yl)pyrimidine
• 3L-524S
• 4-chloro-6-(methylsulfanylmethyl)-2-pyridin-4-ylpyrimidine
• 478031-37-7
• 4-chloro-6-[(methylsulfanyl)methyl]-2-(4-pyridinyl)pyrimidine

• Inchi： 1S/C11H10ClN3S/c1-16-7-9-6-10(12)15-11(14-9)8-2-4-13-5-3-8/h2-6H,7H2,1H3
• InChI Key： LWKKLTQXSUCDOV-UHFFFAOYSA-N
• SMILES： ClC1=CC(CSC)=NC(C2C=CN=CC=2)=N1

Computed Properties

• Exact Mass: 251.0283962g/mol
• Monoisotopic Mass: 251.0283962g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 64Ų

Additional information on 4-Chloro-6-((methylthio)methyl)-2-(pyridin-4-yl)pyrimidine

Comprehensive Overview of 4-Chloro-6-((methylthio)methyl)-2-(pyridin-4-yl)pyrimidine (CAS No. 478031-37-7)

4-Chloro-6-((methylthio)methyl)-2-(pyridin-4-yl)pyrimidine (CAS No. 478031-37-7) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the pyrimidine class, which is widely recognized for its role in drug discovery and material science. The presence of a pyridin-4-yl moiety and a methylthio functional group enhances its reactivity and binding affinity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for pyrimidine derivatives has surged, driven by their versatility in designing kinase inhibitors, antimicrobial agents, and other bioactive molecules. Researchers are particularly interested in 4-Chloro-6-((methylthio)methyl)-2-(pyridin-4-yl)pyrimidine due to its potential as a building block for targeted therapies. Its chloro and methylthio substituents offer sites for further functionalization, enabling the development of novel compounds with tailored properties. This aligns with the growing trend of structure-activity relationship (SAR) studies in medicinal chemistry.

The compound's CAS number 478031-37-7 serves as a unique identifier, ensuring accurate referencing in scientific literature and regulatory documents. Its molecular formula and weight are critical for computational modeling and high-throughput screening (HTS) applications. As the pharmaceutical industry increasingly adopts AI-driven drug discovery, compounds like 4-Chloro-6-((methylthio)methyl)-2-(pyridin-4-yl)pyrimidine are being explored for their compatibility with machine learning algorithms predicting bioactivity.

From a synthetic perspective, this compound is often synthesized via cross-coupling reactions or nucleophilic substitution, methods that are well-documented in organic chemistry. Its stability under various conditions makes it suitable for scale-up production, a key consideration for industrial applications. Additionally, its solubility profile in common organic solvents facilitates its use in combinatorial chemistry and parallel synthesis workflows.

Environmental and safety aspects of 4-Chloro-6-((methylthio)methyl)-2-(pyridin-4-yl)pyrimidine are also under scrutiny, reflecting the broader shift toward green chemistry principles. Researchers are investigating eco-friendly synthesis routes and biodegradable derivatives to minimize ecological impact. This resonates with the increasing consumer and regulatory focus on sustainable chemical processes.

In summary, 4-Chloro-6-((methylthio)methyl)-2-(pyridin-4-yl)pyrimidine (CAS No. 478031-37-7) represents a promising scaffold in modern chemistry. Its multifaceted applications—from drug development to material science—highlight its relevance in addressing contemporary challenges. As innovation accelerates, this compound is poised to play a pivotal role in advancing precision medicine and smart materials.